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Compound of Interest

Compound Name: Enasidenib-d6

Cat. No.: B15137361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of Enasidenib-d6 stock and

working solutions for use in a variety of research applications. Enasidenib is a selective, oral

inhibitor of mutated isocitrate dehydrogenase 2 (IDH2) enzymes.[1][2] The deuterated form,

Enasidenib-d6, is frequently used as an internal standard in pharmacokinetic and

pharmacodynamic studies.

Data Presentation
The following tables summarize the key quantitative data for the preparation of Enasidenib-d6
solutions.

Table 1: Enasidenib Solubility Data

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 91.67 193.65

Ethanol 100.0 211.25

Data is for the non-deuterated Enasidenib and is expected to be comparable for Enasidenib-
d6.[1]
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Table 2: Preparation of Enasidenib-d6 Stock Solutions

Desired
Concentration

Volume of Solvent
per 1 mg

Volume of Solvent
per 5 mg

Volume of Solvent
per 10 mg

1 mM 2.11 mL 10.56 mL 21.12 mL

5 mM 0.42 mL 2.11 mL 4.22 mL

10 mM 0.21 mL 1.06 mL 2.11 mL

50 mM 0.04 mL 0.21 mL 0.42 mL

Calculations are based on the molecular weight of Enasidenib and are expected to be very

similar for Enasidenib-d6.[1]

Experimental Protocols
Materials:

Enasidenib-d6 powder

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol, absolute

Sterile, amber microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)

Protocol 1: Preparation of a 10 mM Enasidenib-d6 Stock Solution in DMSO

Weighing: Accurately weigh the desired amount of Enasidenib-d6 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh approximately 4.73 mg of Enasidenib-d6
(adjusting for the molecular weight of the deuterated form).
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Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

Enasidenib-d6 powder. For 1 mL of a 10 mM solution, add 1 mL of DMSO.

Mixing: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If necessary,

briefly sonicate the vial in a water bath to ensure complete dissolution.

Storage: Store the stock solution at -20°C or -80°C in a tightly sealed, light-protected vial.

For long-term storage, aliquoting the stock solution is recommended to avoid repeated

freeze-thaw cycles.

Protocol 2: Preparation of a 1 µM Enasidenib-d6 Working Solution

Thawing: Thaw the 10 mM Enasidenib-d6 stock solution at room temperature.

Serial Dilution: Perform a serial dilution to achieve the desired final concentration. For a 1 µM

working solution, a common method is a 1:1000 dilution of the 10 mM stock solution.

Pipette 999 µL of the desired cell culture medium or assay buffer into a sterile tube.

Add 1 µL of the 10 mM Enasidenib-d6 stock solution to the tube.

Mixing: Vortex the working solution gently to ensure homogeneity.

Use: Use the freshly prepared working solution immediately in your experiments. Do not

store diluted working solutions for extended periods.

Stability and Handling:

Stock Solutions: When stored properly at -20°C or -80°C, DMSO stock solutions of

Enasidenib are generally stable for several months. Avoid repeated freeze-thaw cycles.

Working Solutions: Aqueous working solutions should be prepared fresh for each experiment

and used promptly. The stability of Enasidenib in aqueous solutions can be limited.

Visualizations
The following diagrams illustrate the experimental workflow for solution preparation and the

signaling pathway affected by Enasidenib.
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Caption: Experimental workflow for preparing Enasidenib-d6 stock and working solutions.
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Enasidenib Mechanism of Action
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Caption: Enasidenib inhibits mutant IDH2, blocking the production of 2-HG and restoring

cellular differentiation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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